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The rapid advancement of perovskite-based technologies, particularly in photovoltaics, has

been met with significant environmental and health concerns, primarily due to the inclusion of

toxic lead (Pb) in the highest-performing devices.[1] This has spurred intensive research into

less hazardous alternatives, with tin (Sn) emerging as a promising substitute due to its similar

electronic properties.[2][3] This guide provides an objective comparison of the toxicity profiles

of tin-based and lead-based perovskites, supported by experimental data, to inform

researchers and developers in the field.

Comparative Toxicity: A Quantitative Overview
The primary concern with lead-based perovskites is the high toxicity of lead ions (Pb²⁺), which

can leach into the environment if the device is damaged.[4][5] Studies have shown that lead

from perovskites can be significantly more bioavailable than lead from other industrial sources,

potentially entering the food chain more effectively.[6][7] In contrast, tin-based alternatives

generally exhibit a safer toxicological profile. While divalent tin (Sn²⁺) can be toxic, it readily

oxidizes to the more stable and less soluble tetravalent state (Sn⁴⁺) in the environment,

reducing its bioavailability.[7][8]

Recent studies have provided direct comparisons of the cytotoxic effects of precursors for both

lead-based and lead-free perovskites. In tests on human lung (A549) and liver (HepG2) cell

lines, as well as in aquatic organisms like zebrafish embryos, tin compounds demonstrated a

significantly safer profile than their lead- and bismuth-based counterparts.[9][10]

Table 1: Summary of Comparative Toxicity Data
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Parameter
Lead-Based
Perovskites (e.g.,
CsPbBr₃, MAPbI₃)

Tin-Based
Perovskites (e.g.,
CsSnI₃, FASnI₃)

Key Findings &
References

In Vitro Cytotoxicity

Exhibits significant

dose-dependent

cytotoxicity in human

lung and liver cell

lines.[9][10]

Tin bromide (SnBr₂)

shows a notably safer

profile in the same

human cell lines.[9]

[10]

Tin compounds show

lower cytotoxicity in

human cells under

studied conditions.

Hemolytic Effect

Induces a dose-

dependent hemolytic

(red blood cell

rupturing) effect.[9]

[10]

Tin compounds show

a much lower

hemolytic effect

compared to lead.[9]

Lead poses a greater

risk of blood toxicity.

Aquatic Toxicity

Lead compounds

show dose-dependent

toxicity to zebrafish

embryos.[9][10]

Tin bromide (SnBr₂)

displays a safer

environmental impact

profile, even at

elevated

concentrations.[9][10]

Tin-based precursors

are less harmful to

aquatic ecosystems.

Bioavailability

Lead from perovskite

degradation is up to

10 times more

bioavailable to plants

than other lead

contaminants.[7]

Sn²⁺ rapidly oxidizes

to less soluble and

less bioavailable Sn⁴⁺

compounds (e.g.,

SnO₂).[7][8]

The environmental

form of tin degradation

products limits their

uptake by organisms.

Environmental

Leaching

Unencapsulated

devices can leach

over 60% of their lead

content within minutes

of simulated rainfall.

[11]

Degrades to tin iodide

and subsequently

iodine when exposed

to moisture and

oxygen.[12][13]

Lead-based devices

pose a risk of rapid,

high-concentration

environmental

contamination upon

damage.

Degradation Products Decomposes into

soluble and toxic lead

Degrades to

environmentally

benign SnO₂ upon

Tin perovskite

degradation products
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iodide (PbI₂) and other

lead salts.[4][14]

exposure to ambient

air.[8]

are considered less

hazardous.

Mechanisms of Environmental Exposure and
Toxicity
The potential for environmental harm is largely dictated by the material's stability and the fate of

its degradation products. For perovskite solar cells, a primary risk scenario involves physical

damage (e.g., from hail or fire) leading to the leaching of toxic components into soil and

groundwater.[4][5] The workflow below contrasts the environmental fate of lead and tin from

damaged perovskite devices.
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Damaged
Lead Perovskite Device

Leaching of Soluble
Pb²⁺ (e.g., PbI₂)

Water/Moisture
Exposure

High Bioavailability
and Uptake by Plants/Fauna

Soil/Water
Contamination

Systemic Toxicity
(Neurotoxin, etc.)

Damaged
Tin Perovskite Device

Release of Sn²⁺

Water/Moisture
Exposure

Rapid Oxidation to
Insoluble Sn⁴⁺ (SnO₂)

Oxygen
Exposure

Low Bioavailability
and Uptake

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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